Calcium sulfide (Ca(Sx))

Specification

• CAS No.: 1344-81-6
• Molecular Formula: CaS5
• Molecular Weight: 200.4 g/mol
• Standard InChI: InChI=1S/Ca.H2S5/c;1-3-5-4-2/h;1-2H/q+2;/p-2
• Standard InChI Key: JNVCSEDACVAATK-UHFFFAOYSA-L
• Canonical SMILES: [S-]SSS[S-].[Ca+2]
• Colorform: Deep orange liquid

Introduction

Identifier	Value
CAS Registry Number (CaS)	20548-54-3
CAS Registry Number (Ca(Sx))	1344-81-6
Molecular Formula	CaS or Ca(Sx)
Formula Weight (CaS)	72.144 g/mol
Formula Weight (CaS5)	200.4 g/mol
Common Synonyms	Calcium sulphide, Calcium(II) sulfide

Physical and Chemical Properties

Calcium sulfide in its pure CaS form crystallizes in a sodium chloride-like structure, demonstrating the ionic nature of the compound. In this atomic arrangement, each sulfide ion (S²⁻) is surrounded by an octahedron of six calcium ions (Ca²⁺), and complementarily, each calcium ion is surrounded by six sulfide ions. This results in a highly ordered crystal structure that contributes to its distinctive physical properties.

Physical Appearance and Basic Properties

The compound appears as a white or very pale yellow crystalline solid. Like many sulfide salts, CaS typically has an odor of hydrogen sulfide (H₂S), which results from small amounts of this gas formed through hydrolysis of the salt.

Key Physical Properties

The physical properties of calcium sulfide vary between the simple CaS form and the polysulfide variants:

Property	CaS Value	Ca(Sx) Value
Density	2.59 g/cm³ or 2600 kg/m³	1.28 g/cm³ (at 15.6°C)
Melting Point	2,525°C (4,577°F)	-
Boiling Point	-	104.8°C (at 101,325 Pa)
Vapor Pressure	-	23.388 hPa at 20°C
Water Solubility	Hydrolyses	99 g/L at 25°C
Solubility in Alcohol	Insoluble, reacts with acid	-
Geometry	6 coordinate: octahedral	-

Element Composition

The elemental composition of calcium sulfide (CaS) is as follows:

Element	Percentage (%)
Calcium (Ca)	55.55
Sulfur (S)	44.45

Production Methods

Calcium sulfide can be produced through several methods, each yielding products with specific characteristics suitable for different applications.

Carbothermic Reduction

The primary industrial production method for calcium sulfide involves carbothermic reduction of calcium sulfate. This process converts carbon, typically in the form of charcoal, to carbon dioxide while reducing the sulfate to sulfide:

CaSO₄ + 2 C → CaS + 2 CO₂

This reaction can proceed further:

3 CaSO₄ + CaS → 4 CaO + 4 SO₂

In the second reaction, the sulfate (oxidation state +6) oxidizes the sulfide (oxidation state -2) to sulfur dioxide (oxidation state +4), while being reduced to sulfur dioxide itself.

Direct Synthesis from Elements

Calcium sulfide can also be synthesized through the direct reaction of calcium metal with elemental sulfur:

8Ca(s) + S₈(s) → 8CaS(s)

This method produces pure calcium sulfide through a straightforward elemental combination.

Microwave-Assisted Synthesis of Nanoparticles

Recent advances have enabled the synthesis of calcium sulfide nanoparticles through microwave-assisted methods. This approach involves:

• Preparing a solution of calcium acetate in dimethyl sulfoxide (DMSO)

• Heating the solution intermittently in a microwave oven (100 watts, 2.45 GHz)

• Heating in cycles of 5-seconds "on" and 15-seconds "off"

• Continuing for a total of 75 seconds of microwave radiation (up to 15 cycles)

This method produces CaS nanoclusters with diameters ranging from a few Ångströms to about 1 nanometer.

Traditional Synthesis Methods

Calcium polysulfide (Ca(Sx)) can be prepared by boiling a mixture of quicklime, sulfur, and water. The process involves:

• Mixing sulfur powder with a small amount of water to form a paste

• Slowly pouring this mixture into water and heating to boiling

• Adding quicklime after boiling, stirring continuously

• Maintaining boiling for 50-60 minutes until the solution turns reddish-brown

• Observing when the residue turns green, indicating the product is ready

Another historical production method occurred in the Leblanc process, where calcium sulfide was a byproduct of the reaction between sodium sulfide and calcium carbonate:

Na₂S + CaCO₃ → CaS + Na₂CO₃

Reactivity and Chemical Behavior

Calcium sulfide demonstrates significant reactivity under various conditions, particularly with water and acids.

Hydrolysis Reactions

Calcium sulfide decomposes upon contact with water, including exposure to moist air, producing a mixture of calcium hydrosulfide, calcium hydroxide, and intermediate compounds:

CaS + H₂O → Ca(SH)(OH)
Ca(SH)(OH) + H₂O → Ca(OH)₂ + H₂S

These reactions account for the characteristic hydrogen sulfide odor often associated with calcium sulfide samples.

Reactions with Acids

Calcium sulfide reacts readily with acids such as hydrochloric acid to release toxic hydrogen sulfide gas:

CaS + 2 HCl → CaCl₂ + H₂S

This reaction is particularly important from a safety perspective, as hydrogen sulfide is a toxic gas.

Phosphorescent Properties

One of the distinctive characteristics of calcium sulfide is its phosphorescence. The compound will glow a blood-red color for up to an hour after a light source is removed, making it useful in various luminescent applications.

Applications and Uses

Calcium sulfide and its polysulfide variants have found numerous applications across different sectors due to their unique properties.

Agricultural Applications

Calcium polysulfide (Ca(Sx)) is used as an agricultural treatment to control various plant diseases, including:

• Powdery mildew infections

• Rust diseases in crops and fruit trees

• Control of cotton spider mites and other agricultural pests

Historically, "lime-sulfur," which contains calcium polysulfide as an active ingredient, has been used as an insecticide.

Environmental Remediation

In recent years, calcium sulfide has gained importance in environmental applications:

• Chromium pollution remediation

• Reduction of hexavalent chromium (Cr(VI)) to the less toxic trivalent form (Cr(III))

• This process occurs without changing the pH value of the water body, making it environmentally favorable

Historical Industrial Applications

As a byproduct of the Leblanc process, calcium sulfide presented both problems and opportunities:

• It could be converted to calcium carbonate and hydrogen sulfide

• The generated hydrogen sulfide could serve as a sulfur source for the lead chamber process

• This process produced sulfuric acid necessary for the Leblanc process itself:

CaS(s) + CO₂(g) + H₂O(l) → CaCO₃(s) + H₂S(g)

Biomedical Research and Applications

Recent research has revealed promising biomedical applications for calcium sulfide, particularly in its nanostructured form.

Mechanism of Action

The selective effect of calcium sulfide nanostructures against cancer cells may be due to several factors:

• Passive uptake mechanisms

• Differences in extracellular pH values between carcinoma cells and normal cells

• Possible dissociation of CaS into calcium and sulfide ions in acidic environments (characteristic of cancer cells)

• These ions are known to induce apoptosis or cell death

Biocompatibility Considerations

Calcium sulfide nanostructures offer several advantages for biomedical applications:

• Calcium and sulfur are elements widely present in the human body

• CaS nanoparticles are expected to be biocompatible

• Their small size facilitates cellular uptake

• They can access the smallest vasculature in humans

• The body can eliminate these nanostructures efficiently

Observable Cellular Effects

Microscopic examination of carcinoma cells exposed to calcium sulfide nanostructures reveals distinct morphological changes:

• Development of blebs and protuberances in many cells

• Changes in the morphology of elongated fibroblasts

• These changes are generally associated with apoptotic events

GHS Symbol	Hazard Statement	Meaning
GHS07, GHS09	H315, H319, H335, H400	Skin irritation, eye irritation, respiratory irritation, very toxic to aquatic life
Signal Word	Warning
Hazard Codes	Xi, N	Irritant, Dangerous for the environment
Risk Statements	31-36/37/38-50	Various risks including irritation to eyes, respiratory system, and skin

Toxicological Information

Limited toxicological data indicates potential hazards:

• Human oral TDLo: 891 mg/kg

• Effects include alterations in gastric secretion and muscle weakness